methyl (2S)-2-(4-fluorophenyl)-2-hydroxyacetate

• IUPAC Name: methyl (2S)-2-(4-fluorophenyl)-2-hydroxyacetate
• InChI: InChI=1S/C9H9FO3/c1-13-9(12)8(11)6-2-4-7(10)5-3-6/h2-5,8,11H,1H3/t8-/m0/s1
• InChI Key: BLBFLHCCPUAXDL-QMMMGPOBSA-N
• Canonical SMILES: COC(=O)C(C1=CC=C(C=C1)F)O
• Isomeric SMILES: COC(=O)[C@H](C1=CC=C(C=C1)F)O
• Molecular Formula: C9H9FO3
• Molecular Weight: 184.16 g/mol

Description

Methyl (2S)-2-(4-fluorophenyl)-2-hydroxyacetate, also known as MFA, is an organic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agriculture, and materials science. MFA is a chiral molecule, meaning that it has two mirror-image forms, known as enantiomers. In

Scientific Research Applications

Coordination and Fluorescence Studies

Coordination and fluorescence of intracellular Zn2+ probes : A study focused on the coordination of a fluorophore related to the structural family of methyl (2S)-2-(4-fluorophenyl)-2-hydroxyacetate, examining its application in detecting intracellular Zn2+ through fluorescence. This research highlights the chemical's potential in bioimaging and tracking metal ions within biological systems, demonstrating its value in understanding cellular processes and diagnostics (Hendrickson et al., 2003).

Analytical Applications

High-performance liquid chromatography : Another study explored the use of a compound structurally similar to this compound as a fluorogenic labeling agent for high-performance liquid chromatography (HPLC). This application underlines the compound's utility in analytical chemistry, particularly for the sensitive and specific detection of biological thiols, showcasing its role in pharmaceutical formulations and diagnostic assays (Gatti et al., 1990).

Synthesis and Chemical Properties

Synthesis of fluorinated compounds : Research on the synthesis of fluorinated compounds, including those structurally related to this compound, has revealed their potential in creating novel chemical entities. Such studies contribute to the development of new materials and pharmaceuticals, highlighting the compound's versatility in synthetic organic chemistry (Pomeisl et al., 2007).

Antimicrobial Activity

Antimycobacterial activity : The structural analogs of this compound have been evaluated for their antimycobacterial properties. This research indicates potential therapeutic applications, particularly in treating infections caused by resistant strains of Mycobacterium tuberculosis, underscoring the chemical's relevance in medical research and drug development (Ali & Yar, 2007).